Cas no 2763759-84-6 (Oxazole, 5-iodo-, hydrochloride (1:1))

• Product Name: Oxazole, 5-iodo-, hydrochloride (1:1)
• CAS No: 2763759-84-6
• MF: C₃H₃ClINO
• MW: 231.419492006302
• CID: 5560245
• Update Time: 2025-10-28

Oxazole, 5-iodo-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Oxazole, 5-iodo-, hydrochloride (1:1)

• Inchi： 1S/C3H2INO.ClH/c4-3-1-5-2-6-3;/h1-2H;1H
• InChI Key： MPRWFMFMPUBDTA-UHFFFAOYSA-N
• SMILES： IC1OC=NC=1.Cl

Additional information on Oxazole, 5-iodo-, hydrochloride (1:1)

Recent Advances in the Study of Oxazole, 5-iodo-, hydrochloride (1:1) (CAS: 2763759-84-6) in Chemical Biology and Pharmaceutical Research

Oxazole, 5-iodo-, hydrochloride (1:1) (CAS: 2763759-84-6) is a halogenated oxazole derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Oxazole rings are known for their versatility in medicinal chemistry, often serving as key scaffolds in drug design. The introduction of an iodine atom at the 5-position, along with the hydrochloride salt form, enhances the compound's reactivity and solubility, making it a promising candidate for further investigation.

Recent studies have focused on the synthesis and characterization of Oxazole, 5-iodo-, hydrochloride (1:1), with particular emphasis on its role as a building block for more complex molecules. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its structure and purity. The compound's stability under various physiological conditions has also been evaluated, providing insights into its potential utility in drug formulation.

One of the most notable applications of Oxazole, 5-iodo-, hydrochloride (1:1) is in the development of kinase inhibitors. Kinases are critical targets in cancer therapy, and the oxazole scaffold has been shown to interact effectively with kinase active sites. Preliminary in vitro studies have demonstrated that derivatives of this compound exhibit inhibitory activity against several oncogenic kinases, with promising selectivity profiles. These findings suggest that Oxazole, 5-iodo-, hydrochloride (1:1) could serve as a valuable precursor for the design of next-generation anticancer agents.

In addition to its potential in oncology, this compound has also been explored for its antimicrobial properties. Recent research has highlighted its efficacy against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The mechanism of action appears to involve disruption of bacterial cell wall synthesis, a target that remains underutilized in current antimicrobial therapies. Further optimization of the compound's structure could lead to the development of novel antibiotics with improved efficacy and reduced resistance.

Despite these promising findings, challenges remain in the clinical translation of Oxazole, 5-iodo-, hydrochloride (1:1). Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through comprehensive preclinical studies. Researchers are currently investigating various formulation strategies, including nanoparticle-based delivery systems, to enhance the compound's pharmacokinetic properties.

In conclusion, Oxazole, 5-iodo-, hydrochloride (1:1) (CAS: 2763759-84-6) represents a promising candidate for further development in both anticancer and antimicrobial therapies. Its unique structural features and demonstrated biological activities make it a valuable tool for medicinal chemists. Future research should focus on optimizing its properties and exploring its potential in combination therapies, paving the way for its eventual clinical application.